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Solubility and Stability of Geraniin

The table below summarizes the key quantitative data available for geraniin.

Value /
Property . Notes / Source
Condition
Molecular 952.64 g/mol [1]1[2]
Weight
Solubility in 100 mg/mL Requires ultrasonic treatment; hygroscopic DMSO can reduce
DMSO (104.97 mM) solubility [1] [2].
Aqueous >5 mg/mL in 1% Forms a homogeneous suspension for in vivo studies [1].
Solubility CMC-Na
Stability in -20°C for 15 days  Rat plasma [3].
Plasma

4°C for 24 hours Rat plasma [3].

Room Rat plasma [3].
temperature for
12 hours
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Value /
Property . Notes / Source

Condition
Stability in Sensitive to Unstable in alkaline or neutral conditions due to phenolic hydroxyl
Solution oxidation groups; stock solutions in methanol are stable at 4°C for 12 hours

when acidified (e.g., with acetic acid to pH 5.0) [3].

Experimental Protocol for Analysis in Plasma

Here is a detailed methodology for extracting and determining geraniin concentration in rat plasma using

UPLC, as described in the research [3].

¢ Chromatographic Conditions:

o Instrument: Waters Acquity UPLC system with a UV detector.

o Column: ACQUITY UPLC HSS T3 (100 mm x 2.1 mm, 1.8 pm).

o Mobile Phase: Isocratic elution with 83% 0.1% Trifluoroacetic Acid (TFA) in water and 17%
acetonitrile.

o Flow Rate: 0.3 mL/min.

o Column Temperature: 30°C.

o Detection Wavelength: 280 nm.

o Injection Volume: 5 pL.

e Sample Preparation Workflow: The following diagram illustrates the multi-step plasma sample

preparation process:
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(100 pL Rat Plasma Sample)

Add 10 pL Internal Standard (Epicatechin)

'

Vortex for 30 seconds
Let stand at room temp for 2 min

i

( Add 10 pL Ascorbic Acid (10%)

First Extraction:
Add 400 pL Ethyl Acetate
Vortex vigorously for 3 min

Centrifuge at 4000 rpm
4°C for 10 min

Collect 350 pL of
organic (upper) layer

i

Second Extraction:
Add 400 pL Ethyl Acetate to residue
Vortex for 3 min

Centrifuge at 5000 rpm
for 10 min

(Collect 350 pL of)
oraanic laver
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2=

Combine both extracts
(Total ~700 pL)

Dry under nitrogen stream
at 50°C for 10 min

with 0.01% Ascorbic Acid

Vortex for 2 min,
Centrifuge at 15,000x g for 10 min

y

Inject supernatant
into UPLC system

Reconstitute residue in
100 pL 50% Methanol/Water

Click to download full resolution via product page
Plasma sample preparation workflow for UPLC analysis.

e Method Validation Highlights:

o The method was validated per FDA bioanalytical guidelines [3].

o Linearity: The calibration curve was linear in the range of 0.2 - 200 ug/mL with a correlation
coefficient better than 0.997.

o Lower Limit of Quantification (LLOQ): 0.2 ug/mL.

o Precision: Intra-day and inter-day precision were within 9.8%.

o Recovery: The extraction recovery rate from plasma ranged from 88.4% to 90.3%.

Key Considerations for Researchers
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o Stability is Critical: Geraniin is prone to oxidation. To ensure stability and reliability of your results
[3]:
o Acidify Solutions: Maintain stock and standard solutions at an acidic pH (e.g., pH 5.0).
o Use Antioxidants: Include ascorbic acid (0.01-10%) in aqueous solutions and during sample
reconstitution.
o Control Temperature: Store stock solutions at 4°C and plasma samples at -20°C.
¢ Solubility for Bioassays: For in vitro cell-based assays, DMSO is a suitable solvent. The provided
100 mg/mL stock can be diluted to the working concentrations used in various studies (e.g., 10-40

uM) [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s593958?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5543565/
https://www.medchemexpress.com/Geraniin.html?srsltid=AfmBOooCTvg1-hWaTMv7qwyVF_61nPLw21Srig4cXDhe0PmNL1nCQtcc
https://www.smolecule.com/products/s593958?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/geraniin.html
https://www.medchemexpress.com/Geraniin.html?srsltid=AfmBOooCTvg1-hWaTMv7qwyVF_61nPLw21Srig4cXDhe0PmNL1nCQtcc
https://pmc.ncbi.nlm.nih.gov/articles/PMC5543565/
https://www.smolecule.com/products/b593958#geraniin-solubility-and-stability-properties
https://www.smolecule.com/products/b593958#geraniin-solubility-and-stability-properties
https://www.smolecule.com/products/b593958#geraniin-solubility-and-stability-properties
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s593958?utm_src=pdf-bulk
https://www.smolecule.com/products/s593958?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s593958?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

